Cas no 1208075-28-8 (3-fluoro-2-methylbenzene-1-thiol)

• Product Name: 3-fluoro-2-methylbenzene-1-thiol
• CAS No: 1208075-28-8
• MF: C₇H₇FS
• MW: 142.193884134293
• MDL: MFCD11111074
• CID: 3168283
• PubChem ID: 19097680
• Update Time: 2025-10-29

3-fluoro-2-methylbenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2-methylbenzene-1-thiol
• 3-Fluoro-2-methylthiophenol
• 1208075-28-8
• AKOS006309292
• CS-0279733
• 3-Fluoro-2-methylbenzenethiol
• EN300-1852864
• SCHEMBL459478
• FS-6009

• MDL： MFCD11111074
• Inchi： 1S/C7H7FS/c1-5-6(8)3-2-4-7(5)9/h2-4,9H,1H3
• InChI Key： SWXOGIWNHWXDBS-UHFFFAOYSA-N
• SMILES： SC1C=CC=C(C=1C)F

Computed Properties

• Exact Mass: 142.02524956g/mol
• Monoisotopic Mass: 142.02524956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 3-fluoro-2-methylbenzene-1-thiol

3-Fluoro-2-Methylbenzene-1-Thiol: A Comprehensive Overview

3-Fluoro-2-methylbenzene-1-thiol, also known by its CAS number 1208075-28-8, is an organic compound with a unique structure that has garnered significant attention in the fields of materials science, drug discovery, and organic synthesis. This compound belongs to the class of benzene thiol derivatives, which are characterized by the presence of a thiol (-SH) group attached to a benzene ring. The substitution pattern of this compound, with a fluoro group at position 3 and a methyl group at position 2, imparts distinct chemical properties that make it valuable for various applications.

The synthesis of 3-fluoro-2-methylbenzene-1-thiol typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity. For instance, researchers have employed nucleophilic aromatic substitution reactions using appropriately substituted fluorobenzene derivatives as starting materials. The introduction of the methyl group and the thiol functionality requires precise control over reaction conditions to ensure regioselectivity and avoid unwanted side reactions.

One of the most notable applications of 3-fluoro-2-methylbenzene-1-thiol is in the field of materials science, particularly in the development of self-assembled monolayers (SAMs). SAMs are thin films formed by the spontaneous organization of molecules on surfaces, and they play a crucial role in creating functional surfaces with tailored properties. The thiol group in this compound allows it to form strong bonds with gold surfaces, making it an ideal candidate for SAM formation. Recent studies have demonstrated that SAMs composed of 3-fluoro-2-methylbenzene-1-thiol exhibit excellent stability and reproducibility, making them suitable for applications in sensors, catalysis, and microelectronics.

In addition to its use in materials science, 3-fluoro-2-methylbenzene-1-thiol has shown promise in drug discovery efforts. The presence of a fluoro group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and enhance its bioactivity. Researchers have explored the potential of this compound as a building block for designing bioactive molecules targeting various disease states. For example, recent studies have investigated its role in inhibiting enzymes associated with neurodegenerative diseases, such as beta-secretase.

The unique electronic properties of 3-fluoro-2-methylbenzene-1-thiol also make it an attractive candidate for use in catalysis. The sulfur atom in the thiol group can act as a Lewis base, facilitating interactions with metal catalysts and enhancing their activity. Recent research has focused on utilizing this compound as a ligand in transition metal-catalyzed reactions, such as cross-coupling reactions and hydrogenation processes. These studies have demonstrated that the compound can significantly improve catalytic efficiency and selectivity.

The structural versatility of 3-fluoro-2-methylbenzene-1-thiol extends to its ability to participate in various organic transformations. For instance, it can undergo nucleophilic substitution reactions to introduce different functional groups at specific positions on the benzene ring. This property makes it a valuable intermediate in the synthesis of more complex molecules. Recent advancements in asymmetric synthesis techniques have enabled the selective modification of this compound to produce enantiomerically enriched products, which are highly desirable in pharmaceutical applications.

In conclusion, 3-fluoro-2-methylbenzene-1-thiol, with its CAS number 1208075-28-8, is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers working in materials science, drug discovery, and catalysis. As ongoing research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.